Cas no 15486-34-7 (Kaempferol 3,7,4'-trimethyl ether)
Kaempferol 3,7,4'-trimethyl ether Chemical and Physical Properties
Names and Identifiers
-
- 4H-1-Benzopyran-4-one,5-hydroxy-3,7-dimethoxy-2-(4-methoxyphenyl)-
- Kaempferol 3,7,4'-trimethyl ethe
- Kaempferol 3,7,4'-trimethyl ether
- 5-hydroxy-3,7-dimethoxy-2-(4-methoxyphenyl)chromen-4-one
- KAEMPFEROL-3,7,4'-TRIMETHYLETHER
- KAEMPFEROL-3,7,4'-TRIMETHYLETHER(RG)
- Kaempferol-3.4'.7-trimethylether
- 3,4',7-Trimethylkaempferol
- 3,7,4'-tri-O-methyl-kaempferol
- 3,7,4'-tri-O-methylkaempherol
- 5-hydroxy-3,4',7-trimethoxyflavone
- 5-hydroxy-3,7,4'-trimethoxyflavone
- 7-Trimethylkaempferol
- kaempferol 3,4',7-trimethyl ether
- Kaempferol trimethylether
- NSC 675951
- [ "" ]
- Kaempferol 3,7,4'-Trimethylether
- kaempferol-3,7,4'-trimethyl ether
- 5-hydroxy-3,7-dimethoxy-2-(4-methoxyphenyl)-4H-chromen-4-one
- 4H-1-Benzopyran-4-one, 5-hydroxy-3,7-dimethoxy-2-(4-methoxyphenyl)-
- MEGxp0_001028
- 3,7,4'-Tri-O-methyl
- 5-Hydroxy-3,7-dimethoxy-2-(4-methoxyphenyl)-4-benzopyrone
- Q63395673
- 3,7,4'-Tri-O-methylkaemferol
- 15486-34-7
- EINECS 239-514-7
- NS00025031
- 5-Hydroxy-3,7-dimethoxy-2-(4-methoxyphenyl)-4H-1-benzopyran-4-one
- ACon1_000906
- KAEMPFEROL-3,7,4-TRIMETHYLETHER
- NCGC00169243-01
- FT-0637235
- HY-N3434
- NSC-675951
- AKOS025287552
- SCHEMBL4649968
- DTXSID30165752
- BDBM50464569
- Kaempferol 3,4'-trimethyl ether
- MS-24913
- LMPK12112698
- CS-0024223
- NSC675951
- CHEMBL77686
- MFCD00017439
- ConMedNP.1530
- 3,7,4'-Tri-O-methylkaempferol
- ConMedNP.1531
- G12069
- DB-043246
- WSQWAMGRHJQANC-UHFFFAOYSA-N
-
- MDL: MFCD00017439
- Inchi: 1S/C18H16O6/c1-21-11-6-4-10(5-7-11)17-18(23-3)16(20)15-13(19)8-12(22-2)9-14(15)24-17/h4-9,19H,1-3H3
- InChI Key: WSQWAMGRHJQANC-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC(=CC=2)OC)=C(C(C2C(=CC(=CC1=2)OC)O)=O)OC
Computed Properties
- Exact Mass: 328.09500
- Monoisotopic Mass: 328.094688
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 494
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74.2
- Molecular Weight: 328.3
- XLogP3: 3.5
Experimental Properties
- Color/Form: Yellow powder
- Density: 1.36±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 175.4 ºC
- Boiling Point: 549°C at 760 mmHg
- Flash Point: 202.2°C
- Refractive Index: 1.628
- Solubility: Almost insoluble (0.013 g/l) (25 º C),
- PSA: 78.13000
- LogP: 3.19140
- Vapor Pressure: 0.0±1.5 mmHg at 25°C
Kaempferol 3,7,4'-trimethyl ether Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Kaempferol 3,7,4'-trimethyl ether Customs Data
- HS CODE:2914509090
- Customs Data:
China Customs Code:
2914509090Overview:
2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
Kaempferol 3,7,4'-trimethyl ether Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-N3434-1mg |
Kaempferol 3,7,4'-trimethyl ether |
15486-34-7 | ≥98.0% | 1mg |
¥1500 | 2024-07-21 | |
| MedChemExpress | HY-N3434-5mg |
Kaempferol 3,7,4'-trimethyl ether |
15486-34-7 | ≥98.0% | 5mg |
¥3750 | 2024-07-21 | |
| MedChemExpress | HY-N3434-10mg |
Kaempferol 3,7,4'-trimethyl ether |
15486-34-7 | ≥98.0% | 10mg |
¥6350 | 2024-07-21 | |
| TRC | K214340-2.5mg |
Kaempferol-3,7,4'-trimethyl ether |
15486-34-7 | 2.5mg |
$ 190.00 | 2022-06-04 | ||
| TRC | K214340-5mg |
Kaempferol-3,7,4'-trimethyl ether |
15486-34-7 | 5mg |
$ 335.00 | 2022-06-04 | ||
| TRC | K214340-10mg |
Kaempferol-3,7,4'-trimethyl ether |
15486-34-7 | 10mg |
$ 540.00 | 2022-06-04 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1817-1 mg |
Kaempferol 3,7,4'-trimethylether |
15486-34-7 | 99.05% | 1mg |
¥1317.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1817-5 mg |
Kaempferol 3,7,4'-trimethylether |
15486-34-7 | 99.05% | 5mg |
¥3342.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1817-25 mg |
Kaempferol 3,7,4'-trimethylether |
15486-34-7 | 99.05% | 25mg |
¥9987.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1817-50 mg |
Kaempferol 3,7,4'-trimethylether |
15486-34-7 | 99.05% | 50mg |
¥14987.00 | 2022-04-26 |
Kaempferol 3,7,4'-trimethyl ether Related Literature
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
Related Categories
- Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 7-O-methylated flavonoids
- Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 7-O-methylated flavonoids
- Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
Additional information on Kaempferol 3,7,4'-trimethyl ether
Kaempferol 3,7,4'-Trimethyl Ether: A Comprehensive Overview
Kaempferol 3,7,4'-trimethyl ether (CAS No. 15486-34-7) is a naturally occurring flavonoid derivative with significant biological activities. This compound has been extensively studied for its potential applications in the fields of pharmacology, nutrition, and cosmetics. The chemical structure of kaempferol 3,7,4'-trimethyl ether consists of a flavonoid backbone with three methyl groups attached at the 3, 7, and 4' positions. This unique substitution pattern contributes to its distinct pharmacological properties and bioavailability.
Recent studies have highlighted the antioxidant properties of kaempferol 3,7,4'-trimethyl ether, which play a crucial role in protecting cells from oxidative stress. Oxidative stress is a major contributor to various chronic diseases, including cardiovascular disorders and neurodegenerative conditions. The compound's ability to scavenge free radicals and inhibit lipid peroxidation has been demonstrated in both in vitro and in vivo models. These findings suggest that kaempferol 3,7,4'-trimethyl ether could be a promising candidate for the development of antioxidant-rich functional foods and nutraceuticals.
In addition to its antioxidant activity, kaempferol 3,7,4'-trimethyl ether has shown potent anti-inflammatory effects. Chronic inflammation is closely linked to the pathogenesis of numerous diseases such as arthritis, diabetes, and cancer. Research indicates that this compound can inhibit the production of pro-inflammatory cytokines like TNF-α and IL-6 by modulating the NF-κB signaling pathway. Furthermore, it has been found to suppress the activation of macrophages and dendritic cells, which are key players in inflammatory responses.
The anticancer potential of kaempferol 3,7,4'-trimethyl ether has also been a focal point of recent investigations. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines while sparing normal cells from cytotoxic effects. Mechanistically, it appears to regulate key proteins involved in apoptosis pathways such as Bcl-2 family members and caspases. Additionally, kaempferol 3,7,4'-trimethyl ether has been shown to inhibit tumor angiogenesis by suppressing the expression of vascular endothelial growth factor (VEGF), thereby limiting tumor growth and metastasis.
The bioavailability of kaempferol 3,7,4'-trimethyl ether is another critical aspect that has garnered scientific attention. Due to its lipophilic nature and structural modifications (methyl groups), this compound exhibits improved absorption and stability compared to its parent compound kaempferol. Preclinical studies using animal models have shown that kaempferol 3,7,4'-trimethyl ether achieves higher plasma concentrations after oral administration and displays a longer half-life compared to other flavonoids.
The natural sources of kaempferol 3,7,4'-trimethyl ether include various plants such as apples (Malus domestica), onions (Allium cepa), and certain medicinal herbs like Scutellaria baicalensis Georgi (Chinese skullcap). These plants are widely consumed globally and are recognized for their health-promoting properties. The presence of kaempferol derivatives in these plants underscores their importance as dietary components that contribute to overall health and disease prevention.
In terms of industrial applications,kaempferol derivatives, including kaempferol 3',5',7-trimethyl ether (another closely related compound), are increasingly being explored for their potential use in cosmetic formulations due to their skin protective properties against UV-induced damage. Additionally,natural product-based cosmetics incorporating these compounds are gaining popularity among consumers seeking safe and effective skincare solutions.
The global market for natural products with bioactive compounds like kaempferol derivatives is experiencing significant growth driven by increasing consumer awareness about the benefits of plant-based ingredients over synthetic alternatives.Nutraceuticals market trends indicate a rising demand for functional foods enriched with antioxidants and anti-inflammatory agents such as kaempferol derivatives.
In conclusion,Kaempferol 3',5',7-trimethyl ether, or CAS No:15486-34-7,is a valuable natural product with diverse biological activities that hold immense potential for various applications across different industries.The ongoing research into its mechanisms of action,bioavailability,and efficacy continues to uncover new avenues for its utilization,in further enhancing its significance in modern healthcare systems.